Cas no 53131-34-3 (S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate)

• Product Name: S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate
• CAS No: 53131-34-3
• MF: C₁₂H₁₆ClN₂O₄PS₂
• MW: 382.82320022583
• CID: 1584830
• PubChem ID: 3040944
• Update Time: 2025-04-21

S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate Chemical and Physical Properties

Names and Identifiers

• S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate
• 6-chloro-3-[[ethoxy(propylsulfanyl)phosphoryl]sulfanylmethyl]-[1,3]oxazolo[4,5-b]pyridin-2-one
• BRN 1089521
• S-[(6-Chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl phosphorodithioate
• Dithiophosphorsaeure O-aethyl-S-propyl-S-(oxazolo(4,5-b)pyridin-2(3H)-on-3-yl)-methyl-ester
• 53131-34-3
• DTXSID10967655
• Phosphorodithioic acid, O-ethyl S-propyl ester, S-ester with 6-chloro-3-(mercaptomethyl)oxazolo(4,5-b)pyridin-2(3H)-one
• S-((6-Chloro-2-oxooxazolo(4,5-b)pyridin-2(3H)-yl)methyl) O-ethyl S-propyl phosphorodithioate

• Inchi： 1S/C12H16ClN2O4PS2/c1-3-5-21-20(17,18-4-2)22-8-15-11-10(19-12(15)16)6-9(13)7-14-11/h6-7H,3-5,8H2,1-2H3
• InChI Key： LYGFGTDCBIPSJJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)OC(N2CSP(=O)(OCC)SCCC)=O

Computed Properties

• Exact Mass: 381.99798
• Monoisotopic Mass: 381.997763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 2.6

Experimental Properties

• Density: 1.448
• Boiling Point: 498.1°C at 760 mmHg
• Flash Point: 255.1°C
• Refractive Index: 1.596
• PSA: 68.73
• LogP: 4.62140